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Compound of Interest

Compound Name: Epitulipinolide diepoxide

Cat. No.: B203317 Get Quote

For Immediate Release

Shanghai, China – November 18, 2025 – Epitulipinolide diepoxide, a naturally occurring

sesquiterpenoid lactone, is garnering significant interest within the scientific community for its

potential therapeutic applications. This technical guide provides a comprehensive overview of

its chemical structure, physicochemical properties, and known biological activities, with a focus

on experimental data and methodologies to support further research and development.

Chemical Structure and Properties
Epitulipinolide diepoxide is a complex sesquiterpenoid lactone characterized by a

germacrane skeleton with two epoxide rings and an α-methylene-γ-lactone group. Its chemical

identity is well-established through various spectroscopic and analytical techniques.

Table 1: Chemical and Physicochemical Properties of Epitulipinolide Diepoxide
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Property Value Source

Chemical Formula C₁₇H₂₂O₆ [1][2]

IUPAC Name

[(1S,2R,4R,7R,9R,11R,12R)-4,

9-dimethyl-13-methylidene-14-

oxo-3,8,15-

trioxatetracyclo[10.3.0.0²,⁴.0⁷,⁹]

pentadecan-11-yl] acetate

[1]

CAS Number 39815-40-2 [2]

Molecular Weight 322.4 g/mol [1]

Appearance Powder [2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[2]

The structural elucidation of Epitulipinolide diepoxide was first reported in the early 1970s,

with detailed analysis of its spectroscopic data confirming its unique tetracyclic structure.

Table 2: Spectroscopic Data for Epitulipinolide Diepoxide
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Spectroscopic Technique Key Data and Observations

¹H NMR

Data reveals characteristic peaks for the methyl

groups, the acetate group, the exocyclic

methylene protons, and protons associated with

the epoxide and lactone rings.

¹³C NMR

The carbon spectrum confirms the presence of

17 carbons, including signals for the carbonyls

of the lactone and acetate groups, the double

bond of the exocyclic methylene, and carbons of

the epoxide rings.

Mass Spectrometry (MS)

The mass spectrum shows a molecular ion peak

consistent with the chemical formula C₁₇H₂₂O₆,

along with characteristic fragmentation patterns.

Infrared (IR) Spectroscopy

The IR spectrum displays characteristic

absorption bands for the carbonyl groups

(lactone and ester), the carbon-carbon double

bond, and the C-O bonds of the ethers and

epoxides.

Experimental Protocols
Isolation and Purification
Epitulipinolide diepoxide is naturally found in the leaves and bark of the Tulip Tree

(Liriodendron tulipifera)[3]. The isolation process typically involves the following steps:

Figure 1. General workflow for the isolation and purification of Epitulipinolide diepoxide.

A detailed protocol involves reflux extraction of the dried plant material with 60% ethanol. The

resulting crude extract is then subjected to column chromatography on silica gel, using a

gradient elution system of petroleum ether-ethyl acetate followed by ethyl acetate-methanol.

Fractions are monitored by thin-layer chromatography to isolate the compound of interest[4].

Biological Activity Assays

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b203317?utm_src=pdf-body
https://www.researchgate.net/publication/274264079_Confertin_and_scopoletin_from_leaf_and_root_extracts_of_Hypochaeris_radicata_have_anti-inflammatory_and_antioxidant_activities
https://www.benchchem.com/product/b203317?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acsomega.3c10269
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b203317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The cytotoxic activity of Epitulipinolide diepoxide against cancer cell lines, such as the

human melanoma cell line A375, is commonly evaluated using the MTT (3-(4,5-dimethylthiazol-

2-yl)-2,5-diphenyltetrazolium bromide) assay[5].
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Seed A375 cells in 96-well plates

Treat cells with varying concentrations of Epitulipinolide diepoxide

Incubate for a specified period (e.g., 24, 48, 72 hours)

Add MTT solution to each well

Incubate to allow formazan crystal formation

Solubilize formazan crystals with DMSO

Measure absorbance at 570 nm

Calculate cell viability and IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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